Cas no 438227-02-2 (2-(4-Ethoxyphenyl)-6-methylquinoline-4-carbohydrazide)

2-(4-Ethoxyphenyl)-6-methylquinoline-4-carbohydrazide is a quinoline-based carbohydrazide derivative with potential applications in medicinal chemistry and material science. Its structure features a 4-ethoxy phenyl substituent and a methyl group at the 6-position of the quinoline core, enhancing its stability and reactivity. The carbohydrazide functional group offers versatility for further derivatization, making it a valuable intermediate in synthetic organic chemistry. This compound may exhibit biological activity due to the quinoline scaffold, which is known for its pharmacological properties. Its well-defined molecular architecture allows for precise modifications, supporting research in drug discovery and functional material development. High purity and consistent synthesis ensure reliability for experimental use.

2-(4-Ethoxyphenyl)-6-methylquinoline-4-carbohydrazide structure

438227-02-2 structure

Product Name:2-(4-Ethoxyphenyl)-6-methylquinoline-4-carbohydrazide

CAS No:438227-02-2

MF:C₁₉H₁₉N₃O₂

MW:321.373064279556

MDL:MFCD03420412

CID:4714266

Update Time:2025-05-23

2-(4-Ethoxyphenyl)-6-methylquinoline-4-carbohydrazide Chemical and Physical Properties

Names and Identifiers

- 2-(4-ethoxyphenyl)-6-methylquinoline-4-carbohydrazide
- Oprea1_162744
- STK431766
- BBL016722
- ST50831430
- R6966
- 2-(4-Ethoxyphenyl)-6-methylquinoline-4-carbohydrazide
- MDL： MFCD03420412
- Inchi： 1S/C19H19N3O2/c1-3-24-14-7-5-13(6-8-14)18-11-16(19(23)22-20)15-10-12(2)4-9-17(15)21-18/h4-11H,3,20H2,1-2H3,(H,22,23)
- InChI Key： SMRLKFBNZAEEFG-UHFFFAOYSA-N
- SMILES： O(CC)C1C=CC(=CC=1)C1=CC(C(NN)=O)=C2C=C(C)C=CC2=N1

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 24
Rotatable Bond Count: 4
Complexity: 423
Topological Polar Surface Area: 77.2

2-(4-Ethoxyphenyl)-6-methylquinoline-4-carbohydrazide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	E017170-100mg	2-(4-Ethoxyphenyl)-6-methylquinoline-4-carbohydrazide	438227-02-2		100mg	$ 185.00	2022-06-02
TRC	E017170-250mg	2-(4-Ethoxyphenyl)-6-methylquinoline-4-carbohydrazide	438227-02-2		250mg	$ 380.00	2022-06-02
TRC	E017170-500mg	2-(4-Ethoxyphenyl)-6-methylquinoline-4-carbohydrazide	438227-02-2		500mg	$ 600.00	2022-06-02
Chemenu	CM264470-1g	2-(4-Ethoxyphenyl)-6-methylquinoline-4-carbohydrazide	438227-02-2	97%	1g	$285	2021-08-18
abcr	AB380053-500 mg	2-(4-Ethoxyphenyl)-6-methylquinoline-4-carbohydrazide	438227-02-2		500MG	€313.80	2023-02-03
abcr	AB380053-1 g	2-(4-Ethoxyphenyl)-6-methylquinoline-4-carbohydrazide	438227-02-2		1g	€406.00	2023-04-25
abcr	AB380053-5 g	2-(4-Ethoxyphenyl)-6-methylquinoline-4-carbohydrazide	438227-02-2		5g	€1074.00	2023-04-25
Chemenu	CM264470-1g	2-(4-Ethoxyphenyl)-6-methylquinoline-4-carbohydrazide	438227-02-2	97%	1g	$339	2022-06-11
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1390715-250mg	2-(4-Ethoxyphenyl)-6-methylquinoline-4-carbohydrazide	438227-02-2	97%	250mg	￥1728.00	2024-05-13
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1390715-1g	2-(4-Ethoxyphenyl)-6-methylquinoline-4-carbohydrazide	438227-02-2	97%	1g	￥4320.00	2024-05-13

2-(4-Ethoxyphenyl)-6-methylquinoline-4-carbohydrazide Related Literature

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Additional information on 2-(4-Ethoxyphenyl)-6-methylquinoline-4-carbohydrazide

HIGHLIGHTING THE CHEMICAL AND BIOLOGICAL PROPERTIES OF 2-(4-Ethoxyphenyl)-6-methylquinoline-4-carbohydrazide (CAS NO. 438227-02-2)

The quinoxaline derivative 2-(4-Ethoxyphenyl)-6-methylquinoline-4-carbohydrazide, identified by the Chemical Abstracts Service (CAS) registry number 438, 438, 438, 438, 438, 438, 438, CAS NO. 438, CAS NO. cas no. CAS NO. CAS NO. CAS NO. CAS NO. CAS NO. CAS NO. CAS NO. CAS NO. CAS NO. CAS NO. CAS NO. CAS NO. CAS NO. CAS NO. CAS NO. CAS NO. CAS NO.

Recent advancements in synthetic methodologies have enabled precise structural modifications of this compound to enhance its pharmacokinetic profile while preserving biological activity.

In vitro studies published in the Journal of Medicinal Chemistry (JMC) in early